Benzoic acid, 5-ethyl-2-[(phenylsulfonyl)amino]-

• CAS No.: 677290-35-6
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-(benzenesulfonamido)-5-ethylbenzoic acid
• InChI: InChI=1S/C15H15NO4S/c1-2-11-8-9-14(13(10-11)15(17)18)16-21(19,20)12-6-4-3-5-7-12/h3-10,16H,2H2,1H3,(H,17,18)
• InChI Key: BUWBVEJQFXVJCT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=CC=C2)C(=O)O

Description

Benzoic acid, 5-ethyl-2-[(phenylsulfonyl)amino]- is a useful research compound. Its molecular formula is C15H15NO4S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Example 1C (0.033 g, 0.200 mmol) in dichloromethane (1 mL) was treated with 1M chlorotrimethylsilane in dichloromethane (440 μL, 0.044 mmol) and pyridine (56.6 μL, 0.70 mmol), shaken for 4 hours at ambient temperature, treated with a solution of benzenesulfonyl chloride (0.042 g, 0.24 mmol) in dichloromethane (1 mL), and shaken for 16 hours at ambient temperature. The mixture was concentrated, the residue was acidified to pH 1.0 with 5% aqueous HCl, and the solution was extracted with dichloromethane. The extracts were washed sequentially with water and brine, dried (MgSO4), filtered, and concentrated. The concentrate was purified by C18 reverse-phase HPLC with acetonitrile/water/0.5 mM ammonium acetate to provide the desired product. MS (ESI(+)) m/e 306 (M+H)+, 323 (M+NH4)+, 328 (M+Na)+; (ESI(−)) m/e 304 (M−H)−; 1H NMR (300 MHz, DMSO-d6) δ 10.96 (br s, 1H), 7.78 (d, 2H), 7.73 (d, 1H), 7.64 (m, 1H), 7.55 (m, 2H), 7.42 (m, 2H), 2.54 (q, 2H), 1.10 (t, 3H).